Cas no 1421467-70-0 (N-4-({4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}sulfonyl)phenylacetamide)

• Product name: N-4-({4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}sulfonyl)phenylacetamide
• CAS No: 1421467-70-0
• MF: C₁₇H₂₂N₄O₃S
• MW: 362.446582317352
• CID: 6151792
• PubChem ID: 71781188

N-4-({4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}sulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-({4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}sulfonyl)phenylacetamide
• VU0521558-1
• N-(4-((4-((1H-pyrazol-1-yl)methyl)piperidin-1-yl)sulfonyl)phenyl)acetamide
• AKOS024519739
• F5823-0702
• N-[4-({4-[(1H-pyrazol-1-yl)methyl]piperidin-1-yl}sulfonyl)phenyl]acetamide
• 1421467-70-0
• N-[4-[4-(pyrazol-1-ylmethyl)piperidin-1-yl]sulfonylphenyl]acetamide

• Inchi： 1S/C17H22N4O3S/c1-14(22)19-16-3-5-17(6-4-16)25(23,24)21-11-7-15(8-12-21)13-20-10-2-9-18-20/h2-6,9-10,15H,7-8,11-13H2,1H3,(H,19,22)
• InChI Key： RZUNWBGQIKAQPK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1CCC(CN2C=CC=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 362.14126175g/mol
• Monoisotopic Mass: 362.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.7Ų

Additional information on N-4-({4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}sulfonyl)phenylacetamide

Introduction to N-4-({4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}sulfonyl)phenylacetamide (CAS No. 1421467-70-0)

N-4-({4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}sulfonyl)phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1421467-70-0, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The presence of multiple functional groups, including a sulfonyl moiety and a pyrazole ring, makes this compound a subject of intense study in medicinal chemistry.

The molecular structure of N-4-({4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}sulfonyl)phenylacetamide is characterized by its complex arrangement of atoms, which contributes to its distinct chemical and pharmacological properties. The compound features a phenylacetamide backbone, which is a common structural motif in many bioactive molecules. This backbone is further modified by the attachment of a sulfonyl group and a piperidine ring substituted with a 1H-pyrazole moiety. Such structural features are often associated with enhanced binding affinity and selectivity towards biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of multi-target directed drugs, which are designed to interact with multiple biological targets simultaneously. N-4-({4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}sulfonyl)phenylacetamide fits well within this paradigm, as its structural features suggest potential interactions with various enzymes and receptors involved in critical biological pathways. For instance, the pyrazole ring is known to be a versatile scaffold in drug design, often incorporated into molecules targeting inflammatory diseases, cancer, and infectious diseases.

The sulfonyl group in the molecule is another key feature that contributes to its pharmacological potential. Sulfonyl compounds are widely recognized for their ability to modulate enzyme activity, particularly in the context of metabolic disorders and inflammatory conditions. The combination of these structural elements in N-4-({4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}sulfonyl)phenylacetamide suggests that it may exhibit therapeutic effects across multiple disease areas.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving treatment outcomes. The unique structural features of N-4-{(4-(1H-pyrazol-l-methyl)piperidin-l-yI)sulfonyI}phenyllactam make it an attractive candidate for further investigation. Researchers have been exploring its potential as a lead compound for the development of new drugs targeting various diseases. The compound's ability to interact with multiple biological targets makes it a promising candidate for multitarget drug design strategies.

One of the most exciting aspects of N-{(4-(I H -pyrazol-I -methyl)piperidin-I -yI)sulfonyI}phenyllactam is its potential application in treating inflammatory diseases. Inflammation is a complex biological process that involves numerous signaling pathways and molecular targets. The presence of both pyrazole and sulfonyl groups in this compound suggests that it may be able to modulate key inflammatory mediators, thereby providing relief from symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's structure suggests potential activity against cancer cells. Cancer is another area where multitargeted approaches have shown great promise. By simultaneously targeting multiple pathways involved in tumor growth and survival, N-{(4-(I H -pyrazol-I -methyl)piperidin-I -yI)sulfonyI}phenyllactam could potentially offer more effective treatment options compared to traditional single-target therapies.

Recent studies have also explored the antimicrobial properties of N-{(4-(IH-pyrazol-l-methyl)piperidin-l-yI)sulfonyI}phenyllactam. Antibiotic resistance has become a major global health concern, necessitating the development of new antimicrobial agents. The unique chemical structure of this compound may confer efficacy against resistant bacterial strains by interacting with bacterial enzymes and cellular processes essential for survival.

The synthesis and characterization of N-{(4-(IH-pyrazol-l-methyl)piperidin-l-yI)sulfonyI}phenyllactam have been subjects of considerable interest in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the compound.

In conclusion, N-{(4-(IH-pyrazol-l-methyl)piperidin-l-yI)sulfonyI}phenyllactam (CAS No. 1421467 70 0) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial treatments. As research continues to uncover new insights into its biological activities, this compound promises to contribute valuable advancements in drug discovery and development.